4-methyl-1-(3-thienylmethyl)-1H-pyrazol-5-amine
Overview
Description
Scientific Research Applications
Synthesis and Characterization
Synthesis and Structural Analysis : The compound "4-methyl-1-(3-thienylmethyl)-1H-pyrazol-5-amine" falls under the category of pyrazole derivatives. These compounds, including hydroxymethyl pyrazole derivatives, have been synthesized and characterized using various techniques like FT-IR, UV–visible, proton NMR spectroscopy, mass spectroscopy, and single crystal X-ray crystallography. These methods ensure the accurate identification of the compound's structure, aiding further research and application in scientific studies (Titi et al., 2020).
Reaction and Condensation Studies : Pyrazole derivatives, closely related to "this compound," have been involved in various reaction and condensation studies. These studies explore the reactivity of the compound under different conditions, contributing to the understanding of its chemical behavior and potential applications in fields like material science and pharmaceuticals. For example, studies have investigated the condensation of pyrazole derivatives with orthoformate and carbonyl compounds, revealing insights into the formation of substituted pyrazolopyrimidines and pyrazoloquinazolines (Kryl'skiĭ et al., 2010).
Biological and Medicinal Research
Antitumor and Antimicrobial Activities : The pyrazole derivatives have been identified to possess significant biological activities. Armed pyrazoles, for example, have demonstrated promising activity against breast cancer and various microbes, highlighting the potential of these compounds in the development of new therapeutic agents (Titi et al., 2020).
Cytotoxic Properties : These compounds have also been evaluated for their cytotoxic properties. Studies have shown that certain pyrazole derivatives exhibit pronounced cytotoxicity against tumor cell lines, indicating their potential use in cancer treatment and the importance of further investigation into their mechanisms of action (Kodadi et al., 2007).
Material Science and Polymer Modification
- Hydrogel Modification : Pyrazole derivatives have been used in the modification of hydrogels, such as radiation-induced poly vinyl alcohol/acrylic acid hydrogels. These modifications have led to increased thermal stability and promising antibacterial and antifungal activities, opening pathways for their use in medical applications (Aly & El-Mohdy, 2015).
Properties
IUPAC Name |
4-methyl-2-(thiophen-3-ylmethyl)pyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3S/c1-7-4-11-12(9(7)10)5-8-2-3-13-6-8/h2-4,6H,5,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXSCXHJQNKEYFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(N=C1)CC2=CSC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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